Cas no 2060028-24-0 (5-methyl-2-(4-methylcyclohexyl)aniline)

• Product Name: 5-methyl-2-(4-methylcyclohexyl)aniline
• CAS No: 2060028-24-0
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• MDL: MFCD30488481
• CID: 5163641
• PubChem ID: 22895079
• Update Time: 2025-06-07

5-methyl-2-(4-methylcyclohexyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-methyl-2-(4-methylcyclohexyl)-
• 5-methyl-2-(4-methylcyclohexyl)aniline

• MDL： MFCD30488481
• Inchi： 1S/C14H21N/c1-10-3-6-12(7-4-10)13-8-5-11(2)9-14(13)15/h5,8-10,12H,3-4,6-7,15H2,1-2H3
• InChI Key： NIUDNRSPCKDMBV-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C)=CC=C1C1CCC(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 5-methyl-2-(4-methylcyclohexyl)aniline

Comprehensive Overview of 5-methyl-2-(4-methylcyclohexyl)aniline (CAS No. 2060028-24-0)

5-methyl-2-(4-methylcyclohexyl)aniline, with the CAS number 2060028-24-0, is a specialized aromatic amine compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its intricate molecular framework, which includes a substituted aniline core and a cyclohexyl moiety, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 5-methyl-2-(4-methylcyclohexyl)aniline is defined by its aniline backbone, which is substituted with a 5-methyl group and a 4-methylcyclohexyl group. The presence of these substituents imparts specific physical and chemical properties to the molecule, such as enhanced solubility and reactivity. These properties make it an attractive candidate for use in the development of new drugs and materials.

In the realm of pharmaceutical research, 5-methyl-2-(4-methylcyclohexyl)aniline has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules with therapeutic potential. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit promising anti-inflammatory and analgesic properties. These findings suggest that 5-methyl-2-(4-methylcyclohexyl)aniline could serve as a valuable starting material for the development of novel pharmaceutical agents.

Beyond pharmaceutical applications, 5-methyl-2-(4-methylcyclohexyl)aniline has also found utility in materials science. Its unique molecular architecture makes it suitable for use in the synthesis of advanced polymers and coatings. A study published in the Journal of Polymer Science demonstrated that this compound can be polymerized to form materials with enhanced mechanical strength and thermal stability. These properties are particularly advantageous in applications requiring high performance and durability, such as aerospace and automotive industries.

In organic synthesis, 5-methyl-2-(4-methylcyclohexyl)aniline serves as a versatile building block for the construction of complex organic molecules. Its reactivity can be harnessed through various synthetic routes, including electrophilic aromatic substitution, nucleophilic substitution, and coupling reactions. The ability to introduce functional groups at specific positions on the molecule allows chemists to tailor its properties for specific applications. For example, researchers at the Max Planck Institute have utilized this compound to synthesize novel catalysts with improved activity and selectivity.

The synthesis of 5-methyl-2-(4-methylcyclohexyl)aniline typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 2-chloro-5-methylaniline with 4-methylcyclohexylamine in the presence of a suitable base, followed by purification techniques such as column chromatography or recrystallization. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing both cost and environmental impact.

The safety profile of 5-methyl-2-(4-methylcyclohexyl)aniline is an important consideration for its use in various applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are essential to ensure workplace safety. Researchers should adhere to standard laboratory protocols to minimize exposure risks and prevent contamination.

In conclusion, 5-methyl-2-(4-methylcyclohexyl)aniline (CAS No. 2060028-24-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and organic synthesis. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.